Cas no 762273-73-4 (L-Arginine, L-isoleucyl-L-threonyl-L-prolyl-L-lysyl-L-arginyl-)

• Product Name: L-Arginine, L-isoleucyl-L-threonyl-L-prolyl-L-lysyl-L-arginyl-
• CAS No: 762273-73-4
• MF: C₃₃H₆₃N₁₃O₈
• MW: 769.935626268387
• CID: 538147
• PubChem ID: 71403596
• Update Time: 2025-04-19

L-Arginine, L-isoleucyl-L-threonyl-L-prolyl-L-lysyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-isoleucyl-L-threonyl-L-prolyl-L-lysyl-L-arginyl-
• (2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-1-[(2S,3R)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amin
• L-Isoleucyl-L-threonyl-L-prolyl-L-lysyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine
• DTXSID30824493
• 762273-73-4

• Inchi： 1S/C33H63N13O8/c1-4-18(2)24(35)29(51)45-25(19(3)47)30(52)46-17-9-13-23(46)28(50)43-20(10-5-6-14-34)26(48)42-21(11-7-15-40-32(36)37)27(49)44-22(31(53)54)12-8-16-41-33(38)39/h18-25,47H,4-17,34-35H2,1-3H3,(H,42,48)(H,43,50)(H,44,49)(H,45,51)(H,53,54)(H4,36,37,40)(H4,38,39,41)/t18-,19+,20-,21-,22-,23-,24-,25-/m0/s1
• InChI Key： OAILMSWRVBXUHR-KFGZADJESA-N
• SMILES： O=C([C@H]([C@@H](C)O)NC([C@H]([C@@H](C)CC)N)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)CCCCN)=O

Computed Properties

• Exact Mass: 769.49225602g/mol
• Monoisotopic Mass: 769.49225602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 25
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 375Ų